Cas no 154548-68-2 (Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
• CAS No: 154548-68-2
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 106616
• PubChem ID: 45094404
• Update Time: 2025-04-18

Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
• Benzonitrile, 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- (9CI)
• 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)benzonitrile
• Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-(9ci)
• 154548-68-2

• Inchi： 1S/C11H9N3O2/c1-2-15-11-14-13-10(16-11)9-5-3-8(7-12)4-6-9/h3-6H,2H2,1H3
• InChI Key： FLFNXVKHJXEFON-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC(C#N)=CC=1)OCC

Computed Properties

• Exact Mass: 215.06957
• Monoisotopic Mass: 215.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.9A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 71.94